Cas no 142472-12-6 (1,3-Propanedione,1-(2,5-dimethoxyphenyl)-3-phenyl-)

• Product Name: 1,3-Propanedione,1-(2,5-dimethoxyphenyl)-3-phenyl-
• CAS No: 142472-12-6
• MF: C₁₇H₁₆O₄
• MW: 284.306545257568
• CID: 151163
• PubChem ID: 3025782
• Update Time: 2025-04-19

1,3-Propanedione,1-(2,5-dimethoxyphenyl)-3-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanedione,1-(2,5-dimethoxyphenyl)-3-phenyl-
• 1-(2,5-Dimethoxyphenyl)-3-phenyl-1,3-propanedione
• 1-(2,5-dimethoxyphenyl)-3-phenylpropane-1,3-dione
• DTXSID00162051
• 142472-12-6

• Inchi： 1S/C17H16O4/c1-20-13-8-9-17(21-2)14(10-13)16(19)11-15(18)12-6-4-3-5-7-12/h3-10H,11H2,1-2H3
• InChI Key： ZYEKHORKZUKZHP-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1C(CC(C1C=CC=CC=1)=O)=O)OC

Computed Properties

• Exact Mass: 284.10488
• Monoisotopic Mass: 284.104859
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.6
• XLogP3: 3.1

Experimental Properties

• Density: 1.16
• Boiling Point: 459°Cat760mmHg
• Flash Point: 204.3°C
• Refractive Index: 1.56
• PSA: 52.6